Cas no 1806973-16-9 (Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806973-16-9
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4864050
• Update Time: 2025-06-11

Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)3-7-6(10(13)14)2-5(4-11)9(12)15-7/h2,10H,3-4H2,1H3
• InChI Key： CQAQXKBVPBYFQC-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=C(C(F)F)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate

Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1806973-16-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1806973-16-9, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromo, bromomethyl, and difluoromethyl groups, has garnered considerable attention due to its utility in the synthesis of a wide array of biologically active molecules. The strategic placement of these functional groups not only enhances its reactivity but also opens up numerous possibilities for structural modifications, making it an invaluable asset in drug discovery and development pipelines.

The pyridine scaffold is a cornerstone in medicinal chemistry, renowned for its ability to mimic the heterocyclic structures found in many natural products and pharmacologically active compounds. The presence of bromo and bromomethyl substituents on the pyridine ring further amplifies its synthetic potential. These groups are particularly useful for cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the difluoromethyl group introduces electronic and steric effects that can fine-tune the pharmacokinetic properties of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate has emerged as a critical building block in this endeavor. For instance, studies have demonstrated its efficacy in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo and bromomethyl functionalities allow for facile introduction of diverse pharmacophores, enabling the creation of potent inhibitors that target specific enzymatic pathways.

Moreover, the incorporation of the difluoromethyl group has been shown to improve metabolic stability and binding affinity at biological targets. This modification is particularly relevant in the development of antiviral and antibacterial agents, where subtle changes in molecular structure can significantly impact drug potency. Recent publications highlight the use of this compound in generating novel antiviral compounds that exhibit promising activity against emerging viral strains. The ability to rapidly modify and optimize such scaffolds is a testament to their importance in modern drug design.

The synthetic pathways involving Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate are also noteworthy. Researchers have leveraged its reactivity to develop streamlined synthetic routes that minimize purification steps and enhance yield. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or heteroaryl groups at specific positions on the pyridine ring. These strategies not only facilitate the generation of diverse libraries of compounds but also contribute to green chemistry principles by reducing waste and improving efficiency.

Another area where this compound has made significant contributions is in the field of fragment-based drug design. By using Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate as a starting material, researchers can rapidly assemble fragments that interact with biological targets through non-covalent bonds. This approach has been successful in identifying lead compounds for diseases such as Alzheimer's and Parkinson's, where modulating protein-protein interactions is key to therapeutic intervention.

The versatility of Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate extends beyond its role as a synthetic intermediate. It has also been explored as a ligand in catalytic systems, where its ability to coordinate with transition metals enhances reaction rates and selectivity. Such applications underscore its importance not only in constructing biologically active molecules but also in developing innovative catalytic methodologies that could revolutionize organic synthesis.

In conclusion, Methyl 2-bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1806973-16-9) stands as a testament to the power of functionalized heterocycles in driving advancements in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop next-generation therapeutics. As our understanding of biological mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and development.